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Compound of Interest

Compound Name: 4-lodopyridin-3-ol

Cat. No.: B063117

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of a viable synthetic route to 3-hydroxy-4-
iodopyridine, a valuable building block in medicinal chemistry and drug development. The
synthesis involves a two-step process commencing with the iodination of 4-methoxypyridine
followed by demethylation of the resulting intermediate. This document furnishes detailed
experimental protocols, quantitative data, and visual representations of the synthetic pathway
to aid in its practical application.

Synthetic Strategy

The synthesis of 3-hydroxy-4-iodopyridine is accomplished through a two-step sequence. The
first step involves the regioselective iodination of 4-methoxypyridine at the 3-position to yield 3-
lodo-4-methoxypyridine. The subsequent step is the demethylation of this intermediate to afford
the target compound, 3-hydroxy-4-iodopyridine.
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Caption: Overall synthetic pathway for 3-hydroxy-4-iodopyridine.
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Experimental Protocols
Step 1: Synthesis of 3-lodo-4-methoxypyridine

This procedure outlines the regioselective iodination of 4-methoxypyridine.[1]

Reaction Scheme:
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Reactants

lodine (I2) —

4-Methoxypyridine

]

Reagents & Conditions

roduct
THF, 0 °Cto rt \:P\

3-lodo-4-methoxypyridine

ZnCl2-TMEDA

n-Butyllithium

2,2,6,6-Tetramethylpiperidine
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Reactant

3-lodo-4-methoxypyridine

~

Reagents & Conditions

Product
Water (workup) \

3-Hydroxy-4-iodopyridine

Dichloromethane (DCM), -78 °C to rt

Boron Tribromide (BBr3)
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Step 1: Iédination

[ Mix 4-Methoxypyridine, ]

TMP, n-BuLi, ZnCl2-TMEDA in THF

G\dd lodine SolutiorD

Aqueous Workup
(NazS20s3, EtOAC extraction)

E’Silica Gel Chromatograph)a

Intermediate:
3-lodo-4-methoxypyridine

Step 2: Deglethylation

@issolve 3-lodo-4-methoxypyridine in DCI\D

[Add BBrs at -78 °C]

Aqueous Workup
(H20, NaHCO3s, DCM extraction)

Purification
(Recrystallization or Chromatography)

Final Product:
8-Hydroxy-4-iodopyridine
Y

O
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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